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Compound of Interest

Compound Name: Fam-sams

Cat. No.: B12381697 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

guidance for researchers, scientists, and drug development professionals handling FAM-
SAMS, a 5-FAM-labeled SAMS peptide and a specific substrate for AMP-activated protein

kinase (AMPK). Adherence to these protocols is critical for ensuring laboratory safety and

maintaining the integrity of your experimental workflows.

FAM-SAMS is a valuable tool for studying AMPK activity. As with any laboratory reagent,

understanding its properties and potential hazards is the first step toward safe and effective

use. This guide outlines the necessary personal protective equipment (PPE), handling

procedures, and disposal plans to minimize risk and streamline your research operations.

Personal Protective Equipment (PPE) Requirements
When handling FAM-SAMS in its solid form or in solution, the following personal protective

equipment is mandatory. These requirements are based on the potential hazards associated

with the fluorescent dye (5-FAM) and general laboratory best practices for handling peptides.
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PPE Category Specification Rationale

Eye Protection
ANSI Z87.1-compliant safety

glasses or goggles.

Protects against splashes of

solutions and airborne powder.

Hand Protection Nitrile gloves.

Provides a barrier against skin

contact. Gloves should be

inspected before use and

changed immediately if

contaminated.

Body Protection A standard laboratory coat.

Protects skin and personal

clothing from spills and

contamination.

Respiratory Protection

Not generally required for

small quantities handled with

adequate ventilation. Use a

NIOSH-approved respirator if

engineering controls are

insufficient or if there is a risk

of inhaling dust.

Minimizes the risk of inhaling

the powdered form of the

reagent.

Operational Plan: From Receipt to Disposal
A systematic approach to handling FAM-SAMS will ensure safety and experimental success.

The following workflow outlines the key steps from receiving the product to its final disposal.
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FAM-SAMS Handling and Disposal Workflow

Receiving and Storage

Preparation of Stock Solution

Experimental Use

Waste Disposal

Receive FAM-SAMS

Store at -20°C in a dry, dark place

Weigh powder in a chemical fume hood

Transport in a sealed container

Reconstitute with appropriate solvent (e.g., DMSO)

Perform experiment following protocol

Use calibrated pipettes

Incubate as required

Collect all contaminated materials

Dispose of as chemical waste

Decontaminate surfaces

Click to download full resolution via product page

FAM-SAMS Handling and Disposal Workflow
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Experimental Protocols: Safe Handling and Disposal
Adherence to the following step-by-step procedures is mandatory for all personnel working with

FAM-SAMS.

Preparation of Stock Solutions
Engineering Controls: All handling of powdered FAM-SAMS should be conducted in a

certified chemical fume hood to minimize inhalation risk.

Personal Protective Equipment: Before handling, don all required PPE as outlined in the

table above.

Weighing: Carefully weigh the desired amount of FAM-SAMS powder. Avoid creating dust. If

a small amount of powder is spilled, gently wipe it up with a damp paper towel and dispose

of the towel as chemical waste.

Reconstitution: Reconstitute the powder in the recommended solvent (e.g., DMSO) to the

desired stock concentration. Cap the vial tightly and vortex briefly to ensure the peptide is

fully dissolved.

Storage of Stock Solution: Store the stock solution at -20°C, protected from light, to maintain

its stability and fluorescence.

Disposal Plan
Proper disposal of FAM-SAMS and any contaminated materials is crucial to prevent

environmental contamination and ensure a safe laboratory environment.

Waste Segregation: All materials that have come into contact with FAM-SAMS, including

pipette tips, microfuge tubes, gloves, and paper towels, must be collected in a designated,

clearly labeled chemical waste container.

Liquid Waste: Unused or waste solutions of FAM-SAMS should be collected in a sealed,

labeled container for chemical waste. Do not pour FAM-SAMS solutions down the drain.

Solid Waste: Contaminated solid materials should be placed in a sealed bag within the

chemical waste container.
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Decontamination: After handling, decontaminate the work area (fume hood, benchtop) with a

suitable laboratory disinfectant, followed by a wipe-down with 70% ethanol.

Final Disposal: Arrange for the disposal of the chemical waste container through your

institution's Environmental Health and Safety (EHS) office, following all local and national

regulations. The SAMS peptide component is not classified as hazardous, but the

fluorescent 5-FAM moiety necessitates disposal as chemical waste.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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